4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide

• IUPAC Name: 4-ethoxy-N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C14H15N3O3S2/c1-2-20-12-3-5-13(6-4-12)22(18,19)15-9-11-10-17-7-8-21-14(17)16-11/h3-8,10,15H,2,9H2,1H3
• InChI Key: FCOZVWCLEPVVJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC2=CN3C=CSC3=N2
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.4 g/mol

Description

The compound “4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide” is a derivative of imidazo[2,1-b][1,3]thiazole. Imidazo[2,1-b][1,3]thiazole derivatives are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazole derivatives is often based on the reaction of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles. The outcome of this reaction depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The molecular structure of “this compound” includes a total of 36 bonds. There are 21 non-H bonds, 15 multiple bonds, 5 rotatable bonds, 15 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 1 eight-membered ring, 1 secondary amine (aromatic), 1 ether (aromatic), 1 Imidazole, and 1 sulfonamide.

Scientific Research Applications

4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide has been studied for its potential applications in many scientific fields. It has been found to be a useful reagent in organic synthesis, as it can be used as a catalyst in the synthesis of various compounds. Additionally, it has been used as a stabilizing agent in the preparation of polymers and has been studied for its potential as a corrosion inhibitor. Furthermore, this compound has been investigated for its potential use as an anti-cancer agent, as it has been found to possess anti-tumor activity in vitro.

Mechanism of Action

Target of Action

Compounds containing imidazole and thiazole moieties have been reported to exhibit a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and proteins, playing crucial roles in numerous biological processes.

Mode of Action

Compounds containing imidazole and thiazole moieties are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some imidazole derivatives have been reported to exhibit antitumor potential by inhibiting the growth of cancer cells .

Biochemical Pathways

Imidazole and thiazole derivatives are known to influence a variety of biochemical pathways, including those involved in inflammation, tumor growth, and microbial infections .

Result of Action

Imidazole and thiazole derivatives have been reported to exhibit various biological activities, such as antimicrobial, anti-inflammatory, and antitumor effects .

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide in lab experiments include its high solubility, stability, and low toxicity. Additionally, it is relatively easy to synthesize and can be scaled up for large-scale production. However, there are some limitations to its use in lab experiments, as the mechanism of action of this compound is not yet fully understood. Additionally, the effects of the compound on human health and the environment are not yet known.

Future Directions

The future directions of research on 4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide include further investigation into its mechanism of action, as well as its potential applications in various scientific fields. Additionally, further research is needed to determine the effects of the compound on human health and the environment. Furthermore, research should be conducted to explore the potential of using this compound as an anti-cancer agent. Additionally, further research should be conducted to explore the potential of using this compound as a corrosion inhibitor and stabilizing agent. Finally, research should be conducted to explore the potential of using this compound as a catalyst in the synthesis of various compounds.

Synthesis Methods

4-ethoxy-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzene-1-sulfonamide can be synthesized through a two-step reaction. The first step involves the reaction of 4-ethoxy-N-benzene-1-sulfonamide with 2-amino-1,3-thiazol-4-ylmethyl-imidazole in the presence of a base catalyst. This reaction produces a product that is a mixture of this compound and its isomer this compound. The second step involves the purification of the product mixture through recrystallization. This method is relatively simple and can be easily scaled up for large-scale production.